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Compound of Interest

Compound Name: Acid blue 80

Cat. No.: B1200697 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of Acid Blue 80, with a focus on its melting point and appearance. The information

is tailored for researchers, scientists, and professionals in drug development who utilize this

dye in various applications.

Physical and Chemical Properties
Acid Blue 80, an anthraquinone-based anionic dye, is widely used in laboratory and industrial

settings. Its applications range from a protein stain in biochemical analyses to a colorant in

textiles and cosmetics.[1][2][3] A summary of its key physical properties is presented below.

Data Presentation: Physical Properties of Acid Blue 80

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1200697?utm_src=pdf-interest
https://www.benchchem.com/product/b1200697?utm_src=pdf-body
https://www.benchchem.com/product/b1200697?utm_src=pdf-body
https://www.atamanchemicals.com/acid-blue-80_u30086/
https://sdinternational.com/acid-blue-80-dyes/
https://www.benchchem.com/product/b1200697
https://www.benchchem.com/product/b1200697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance

Blue to dark purplish-blue

powder or crystalline powder.

[4][5][6][7][8]

Multiple Sources

Melting Point

There is a significant

discrepancy in reported

values: 142-144 °C and >300

°C.[1][6][9][10][11][12]

Multiple Sources

Molecular Formula
C₃₂H₂₈N₂Na₂O₈S₂[2][5][13][14]

[15]
Multiple Sources

Molecular Weight 678.68 g/mol [2][5][13][15] Multiple Sources

Solubility

Soluble in water.[1][2][4][9][10]

[13] The aqueous solution

appears as a deep,

concentrated blue.[1][9][13]

Multiple Sources

C.I. Number 61585[2][7][13][14] Multiple Sources

CAS Number 4474-24-2[2][5][13][14][15] Multiple Sources

It is crucial for researchers to note the conflicting data regarding the melting point. One source

indicates a melting point of 142-144 °C, while several others report it as being above 300 °C.[1]

[6][9][10][11][12] This variation may be attributable to differences in the purity of the dye, the

specific salt form, or the experimental method used for determination.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively available in the public domain. Standard analytical methods for determining

the melting point of a solid organic compound, such as capillary melting point determination,

would be employed. The appearance is typically determined by visual inspection of the solid

material and its solution.
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Acid Blue 80 is a common stain used in protein electrophoresis to visualize proteins separated

in a gel matrix.[1] A generalized workflow for this application is depicted below.
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Caption: Workflow for Protein Staining using Acid Blue 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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